5-(N,N-dimethylsulfamoyl)-N-(3-phenylpropyl)furan-2-carboxamide

• IUPAC Name: 5-(dimethylsulfamoyl)-N-(3-phenylpropyl)furan-2-carboxamide
• InChI: InChI=1S/C16H20N2O4S/c1-18(2)23(20,21)15-11-10-14(22-15)16(19)17-12-6-9-13-7-4-3-5-8-13/h3-5,7-8,10-11H,6,9,12H2,1-2H3,(H,17,19)
• InChI Key: JPWHBACOLDQDLV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(O1)C(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

5-(N,N-dimethylsulfamoyl)-N-(3-phenylpropyl)furan-2-carboxamide is a novel compound with potential applications in scientific research. It is a furan-based compound with a sulfonamide group and a phenylpropyl substituent.

Scientific Research Applications

Organic Synthesis and Catalysis

Furan derivatives have been explored for their roles in organic synthesis, particularly in cyclopalladation reactions to form chelates with selenium and carbon as donor atoms, highlighting their utility in creating complex organic structures (Nonoyama & Nonoyama, 1989). Additionally, furanic-aliphatic polyamides, synthesized from furan-2,5-dicarboxylic acid, serve as sustainable alternatives to polyphthalamides for high-performance materials, demonstrating the versatility of furan derivatives in materials science (Jiang et al., 2015).

Antimicrobial and Antiprotozoal Agents

Furan-carboxamide derivatives have shown promising activity as novel inhibitors against lethal H5N1 influenza A viruses, illustrating their potential in antiviral research (Yongshi et al., 2017). Additionally, specific furan derivatives have been investigated for their antiprotozoal properties, providing insights into new treatments for protozoal infections (Ismail et al., 2004).

Material Science and Polymer Chemistry

The enzymatic polymerization of furanic-aliphatic polyamides from furan-2,5-dicarboxylic acid-based components underscores the development of sustainable materials with potential applications in various industries, reflecting the environmental benefits of using furan derivatives (Jiang et al., 2015). Moreover, furanic–aliphatic polyesteramides prepared from furan-based diamine showcase the innovation in creating amorphous random copolymers for commercial applications (Triki et al., 2018).

Bio-Based Chemical Production

Furan derivatives from biomass, such as 5-hydroxymethylfurfural (HMF) and furfural, are explored for their potential as sustainable substitutes for petroleum-based chemicals, emphasizing the role of furan compounds in the development of green chemistry (Nakagawa et al., 2013). This research underscores the importance of furan derivatives in advancing sustainable industrial processes and materials.